ethyl 5-{[(2,4-dimethylphenyl)amino]carbonyl}-4-methyl-2-[(3-nitrobenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-[(2,4-dimethylphenyl)carbamoyl]-4-methyl-2-[(3-nitrobenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C24H23N3O6S/c1-5-33-24(30)19-15(4)20(22(29)25-18-10-9-13(2)11-14(18)3)34-23(19)26-21(28)16-7-6-8-17(12-16)27(31)32/h6-12H,5H2,1-4H3,(H,25,29)(H,26,28)
• InChI Key: UBJJKWYGTRGYNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)NC2=C(C=C(C=C2)C)C)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C24H23N3O6S
• Molecular Weight: 481.5 g/mol

Description

The study of complex chemical compounds involves the synthesis and analysis of their molecular structure, chemical reactions, and properties. These compounds often exhibit unique physical and chemical properties due to their intricate structures, making them of interest in various fields such as materials science, pharmacology, and organic chemistry.

Synthesis Analysis

Synthesis of complex organic compounds typically involves multi-step reactions, starting from simpler molecules. Techniques such as X-ray diffraction are used to confirm the structure of the synthesized compounds and to study their crystalline forms (Wu et al., 2005; Minga, 2005).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by techniques such as NMR spectroscopy, IR spectroscopy, and single-crystal X-ray diffraction. These methods provide detailed information on the arrangement of atoms within the molecule and the nature of chemical bonds, enabling a deeper understanding of the compound's reactivity and properties (Józefowicz et al., 2007).

Chemical Reactions and Properties

The reactivity of a compound is influenced by its molecular structure. Studies often explore how these compounds participate in various chemical reactions, including their role as catalysts, reactants, or inhibitors. The understanding of these reactions can lead to the development of new synthetic methods or the improvement of existing ones (Trachsel, 2003).

Physical Properties Analysis

Physical properties such as melting point, boiling point, solubility, and crystal structure are crucial for understanding how a compound behaves under different conditions. These properties are determined using various analytical techniques and have significant implications for the compound's applications (Yeong et al., 2018).

Scientific Research Applications

Pharmacologically Active Compounds

Ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate, a related compound, was transformed into several derivatives, including brominated and aminated forms. These derivatives were evaluated for preliminary pharmacological activities, suggesting potential applications in drug discovery and medicinal chemistry (Chapman et al., 1971).

Organic Synthesis and Material Science

A study involving vinylphosphonium salt mediated synthesis explored the creation of complex perimidine derivatives, demonstrating the chemical's utility in synthesizing intricate organic structures with potential material science applications (Yavari et al., 2002).

Supramolecular Chemistry

Research into the substituent effect on crystal diversity of thioxanthone derivatives, including precursors related to the compound , highlighted its relevance in understanding intermolecular interactions and crystal engineering (Jacob et al., 2011).

Molecular Hyperpolarizability

The first-order molecular hyperpolarizability of related organic molecules, including those with separate electron donor and acceptor groups, was analyzed. This research is crucial for developing materials with large non-linear optical properties, relevant in fields like photonics and optoelectronics (Józefowicz et al., 2009).

Synthesis of Azo Dyes

The synthesis of azo benzo[b]thiophene derivatives and their application as disperse dyes showcase the chemical's utility in creating colorants with good coloration and fastness properties on polyester, indicating its significance in textile chemistry (Sabnis et al., 1989).